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Compound of Interest

Compound Name: Gold fluoride

Cat. No.: B1233690 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with gold(V)

fluoride (AuF₅).

Frequently Asked Questions (FAQs)
Q1: What is gold(V) fluoride and what are its basic properties?

Gold(V) fluoride, with the chemical formula Au₂F₁₀, is a fluoride compound that features gold in

its highest known oxidation state.[1][2] It is a red, unstable solid.[2] In the solid state, it has a

dimeric structure (Au₂F₁₀) with octahedrally coordinated gold atoms.[2][3] In the gas phase, it

exists as a mixture of dimers and trimers.[2][3] It is recognized as the strongest known Lewis

acid and fluoride ion acceptor, even surpassing antimony pentafluoride.[2][4]

Q2: What is the primary decomposition pathway for gold(V) fluoride?

Gold(V) fluoride is thermally unstable and decomposes at 60 °C (140 °F).[2][5][6] The primary

decomposition product is typically gold(III) fluoride (AuF₃).[7][8]

Q3: How does gold(V) fluoride behave in the presence of hydrogen fluoride (HF)?

While gold(V) fluoride dissolves in hydrogen fluoride, these solutions are unstable and will

decompose.[1][2][9] The decomposition in HF yields gold(III) fluoride (AuF₃) and liberates

fluorine gas (F₂).[4]

Q4: What are the main safety hazards associated with gold(V) fluoride?
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Gold(V) fluoride is a corrosive and toxic compound.[2] Due to its high reactivity and the

liberation of toxic fluorine gas upon decomposition, it must be handled with extreme caution in

a well-ventilated fume hood, using appropriate personal protective equipment (PPE).

Quantitative Data Summary
The following table summarizes key quantitative data for gold(V) fluoride.

Property Value Citations

Chemical Formula Au₂F₁₀ (dimer in solid state) [1][2]

Molar Mass 291.959 g/mol [2]

Appearance Red solid [2]

Decomposition Temperature 60 °C (333 K) [2][5][6]

Sublimation Point 80 °C (353 K) [5]

Standard Enthalpy of

Formation (ΔfH⁰)
-473.4 kJ/mol [5][6]

Gas Phase Composition
82% Dimer (Au₂F₁₀), 18%

Trimer
[2][3]

Troubleshooting Guide
Issue 1: Premature decomposition of AuF₅ sample at room temperature.

Possible Cause: Contamination with moisture or impurities. Gold(V) fluoride is extremely

reactive and hygroscopic. Reaction with water can lead to rapid decomposition.

Solution: Ensure all handling and storage are performed under a strictly inert and anhydrous

atmosphere (e.g., a dry nitrogen or argon glovebox). Use thoroughly dried glassware and

solvents.

Issue 2: The appearance of unexpected byproducts in the decomposition reaction.
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Possible Cause: If synthesizing AuF₅ from a precursor like dioxygenyl hexafluoroaurate

(O₂AuF₆), incomplete decomposition or side reactions can occur. For instance, some O₂AuF₆

may reform on the surface during thermal decomposition.[7][8]

Solution: Optimize the decomposition temperature and vacuum conditions as specified in the

experimental protocol. A second sublimation can be performed to separate purer AuF₅ from

the less volatile AuF₃ residue.[7][8]

Issue 3: Inconsistent results during characterization (e.g., Raman spectroscopy).

Possible Cause: The sample may be a mixture of AuF₅, AuF₃, and the precursor material

(e.g., O₂AuF₆). Each of these species has a distinguishable Raman and mass spectrum.[7]

[8] Additionally, AuF₅ prepared by double sublimation is often amorphous, which can affect

crystallographic analysis.[7][8]

Solution: Use multiple characterization techniques (Mass Spectrometry, Raman

Spectroscopy) to identify the components of your sample. Refer to literature for the distinct

spectra of AuF₅, AuF₃, and potential precursors. Purify the AuF₅ via sublimation to remove

impurities.[7]

Experimental Protocols
Protocol: Synthesis of Gold(V) Fluoride via Thermal Decomposition of Dioxygenyl

Hexafluoroaurate (O₂AuF₆)

This protocol is based on established methods for preparing AuF₅.[1][7][8]

Objective: To synthesize AuF₅ by thermally decomposing O₂AuF₆ in a vacuum.

Materials:

Dioxygenyl hexafluoroaurate (O₂AuF₆)

High-vacuum line

Quartz or suitable inert material reaction vessel

Heating mantle with temperature controller
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Cold trap (e.g., liquid nitrogen)

Methodology:

Place the precursor, O₂AuF₆, into the reaction vessel under an inert atmosphere.

Attach the vessel to a high-vacuum line and evacuate the system.

Slowly heat the O₂AuF₆ sample to 180 °C.[1] The salt will decompose, releasing AuF₅,

oxygen (O₂), and fluorine (F₂).

Reaction: 2 O₂AuF₆(s) → Au₂F₁₀(s) + 2 O₂(g) + F₂(g)[1]

The more volatile AuF₅ will sublime and can be collected on a cold finger or in a cooler part

of the apparatus. The less volatile AuF₃ will remain as a residue.[7]

To obtain higher purity AuF₅, a second sublimation can be performed, leaving behind the

AuF₃ decomposition product.[7][8]

Once the reaction is complete, cool the apparatus to room temperature before carefully

bringing the system back to atmospheric pressure with an inert gas.

Handle the collected red AuF₅ solid under strictly anhydrous and inert conditions.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.wikiwand.com/en/articles/Gold(V)_fluoride
https://www.wikiwand.com/en/articles/Gold(V)_fluoride
https://www.researchgate.net/publication/277705826_The_Chemistry_of_Gold_Fluoride_Complexes
https://www.researchgate.net/publication/277705826_The_Chemistry_of_Gold_Fluoride_Complexes
https://pubs.rsc.org/en/content/articlelanding/1976/dt/dt9760000351
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal Decomposition

Decomposition in HF
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Caption: Decomposition pathways of Gold(V) Fluoride.
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Synthesis of AuF₅ Precursor

Thermal Decomposition & Purification
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Caption: Experimental workflow for AuF₅ synthesis.
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Unexpected Results
(e.g., wrong color, mixed spectra)

Is the sample pure? Was handling strictly
anhydrous/inert?

Mixture of AuF₅, AuF₃,
and/or precursor detected.

No

Sample likely decomposed
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No

Action: Purify via
repeated sublimation.

Action: Review handling
and storage protocols.
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Caption: Troubleshooting logic for experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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